17beta-Hydroxy-17-methyl-4-[(phenylthio)methyl]androst-4-ene-3-one
17beta-Hydroxy-17-methyl-4-[(phenylthio)methyl]androst-4-ene-3-one
Brand Name:
Vulcanchem
CAS No.:
71507-77-2
VCID:
VC21134694
InChI:
InChI=1S/C27H36O2S/c1-25-14-13-24(28)20(17-30-18-7-5-4-6-8-18)21(25)10-9-19-22(25)11-15-26(2)23(19)12-16-27(26,3)29/h4-8,19,22-23,29H,9-17H2,1-3H3/t19-,22+,23+,25+,26+,27?/m1/s1
SMILES:
CC12CCC(=O)C(=C1CCC3C2CCC4(C3CCC4(C)O)C)CSC5=CC=CC=C5
Molecular Formula:
C27H36O2S
Molecular Weight:
424.6 g/mol
17beta-Hydroxy-17-methyl-4-[(phenylthio)methyl]androst-4-ene-3-one
CAS No.: 71507-77-2
Cat. No.: VC21134694
Molecular Formula: C27H36O2S
Molecular Weight: 424.6 g/mol
* For research use only. Not for human or veterinary use.
![17beta-Hydroxy-17-methyl-4-[(phenylthio)methyl]androst-4-ene-3-one - 71507-77-2](/images/no_structure.jpg)
Specification
| CAS No. | 71507-77-2 |
|---|---|
| Molecular Formula | C27H36O2S |
| Molecular Weight | 424.6 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S)-17-hydroxy-10,13,17-trimethyl-4-(phenylsulfanylmethyl)-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C27H36O2S/c1-25-14-13-24(28)20(17-30-18-7-5-4-6-8-18)21(25)10-9-19-22(25)11-15-26(2)23(19)12-16-27(26,3)29/h4-8,19,22-23,29H,9-17H2,1-3H3/t19-,22+,23+,25+,26+,27?/m1/s1 |
| Standard InChI Key | ZTHICPNHMULZDY-DPHHJUNKSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C(=C1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CCC4(C)O)C)CSC5=CC=CC=C5 |
| SMILES | CC12CCC(=O)C(=C1CCC3C2CCC4(C3CCC4(C)O)C)CSC5=CC=CC=C5 |
| Canonical SMILES | CC12CCC(=O)C(=C1CCC3C2CCC4(C3CCC4(C)O)C)CSC5=CC=CC=C5 |
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